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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142 Get Quote

Technical Support Center: Butyl Formate
Handling and Storage
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of butyl formate in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with butyl formate?

A1: Butyl formate is a highly flammable liquid and vapor.[1][2][3] Its main hazards include:

Fire and Explosion: Vapors are heavier than air and can travel to an ignition source, causing

a flashback.[4][5] Vapors can also form explosive mixtures with air.[2][3]

Health Hazards: It can cause irritation to the eyes, skin, and respiratory tract.[1][6][7]

Inhalation of high concentrations may lead to central nervous system depression, with

symptoms like dizziness, drowsiness, headache, and nausea.[1][7]

Q2: What are the immediate first aid procedures in case of exposure?

A2: Quick action is crucial in the event of an exposure:
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap

and plenty of water. If irritation develops or persists, seek medical attention.[1][2][6]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1][2][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious

and alert, give them 2-4 cupfuls of water or milk to drink.[1] Seek immediate medical

attention.[1]

Q3: What personal protective equipment (PPE) is required when handling butyl formate?

A3: The following PPE should always be worn when working with butyl formate:

Eye Protection: Chemical safety goggles are mandatory.[2][6]

Hand Protection: Chemical-resistant gloves (such as natural rubber) are required.[2][6]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[2][6]

Respiratory Protection: Work should be conducted in a well-ventilated area. For large-scale

operations or in situations with inadequate ventilation, a NIOSH/MSHA approved respirator

may be necessary.[2][6]

Troubleshooting Guide
Problem: I smell a strong, pungent, fruity odor in the lab.

Possible Cause: This could indicate a butyl formate leak or spill.

Solution:

Immediately alert others in the vicinity.
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If the odor is strong, evacuate the area.

Ensure all ignition sources are eliminated (no open flames, sparks, or smoking).[3][4]

Improve ventilation to the area.

If it is safe to do so, and you are trained, locate and address the source of the leak. For

small spills, follow the spill cleanup protocol. For larger spills, evacuate and contact

emergency personnel.

Problem: I need to transfer butyl formate from a large container to a smaller one.

Precautionary Steps:

Perform the transfer in a well-ventilated area, preferably within a chemical fume hood.

Ensure both the receiving and dispensing containers are grounded and bonded to prevent

the buildup of static electricity, which could ignite the vapors.[1][2][7]

Use spark-proof tools for opening and closing containers.[1][2]

Wear all required PPE.

Data Presentation
Physical and Chemical Properties of Butyl Formate
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Property Value

Molecular Formula C5H10O2[2][6][8]

Molecular Weight 102.13 g/mol [2][5]

Appearance Colorless to light yellow liquid[2][5][6]

Odor Pungent, fruity[2][5][8]

Boiling Point 107 °C / 224.6 °F[2][4][9]

Melting Point -91 °C / -131.8 °F[2]

Flash Point 18 °C / 64.4 °F[1][2]

Autoignition Temperature 320 °C / 608 °F[2]

Vapor Density (air=1) 3.5[5]

Flammability Limits

Limit Value (in air)

Lower Explosive Limit (LEL) 1.7%[1]

Upper Explosive Limit (UEL) 8.0%[1]

Experimental Protocols
Standard Operating Procedure for Handling Butyl Formate

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1][2]

Confirm the work area is well-ventilated.

Assemble all necessary PPE and ensure it is in good condition.

Remove all potential ignition sources from the work area.[3]
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Handling:

Ground and bond all containers when transferring the material.[1][2][7]

Use only spark-proof tools.[1][2]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe in the vapors.[2]

Keep the container tightly closed when not in use.[1][2]

Storage:

Store in a designated flammables area.[1][2]

The storage area should be cool, dry, and well-ventilated.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

Store separately from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.[2][6]

Visualizations

Initial Actions Containment & Cleanup Disposal

Alert Others Eliminate Ignition Sources
Immediately

Increase Ventilation Absorb with Inert MaterialIf safe Collect with Spark-Proof Tools Place in Sealed Container Dispose per Regulations

Click to download full resolution via product page

Caption: Workflow for handling a small butyl formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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